Cas no 63034-47-9 (chlorodifluoroacetaldehyde hydrate)

• Product Name: chlorodifluoroacetaldehyde hydrate
• CAS No: 63034-47-9
• MF: C₂H₃ClF₂O₂
• MW: 132.493827104568
• CID: 958576
• PubChem ID: 112984
• Update Time: 2025-05-19

chlorodifluoroacetaldehyde hydrate Chemical and Physical Properties

Names and Identifiers

• chlorodifluoroacetaldehyde hydrate
• CHLORODIFLUOROACETALDEHYDE HYDRATE, TECH.
• 2-Chlor-2,2-difluor-aethan-1,1-diol
• 2-Chloro-2,2-difluoro-1,1-ethanediol
• 2-chloro-2,2-difluoro-1-ethanediol
• 2-chloro-2,2-difluoroethane-1,1-diol
• Chlordifluoracetaldehyd-hydrat
• DIFLUOROCHLOROACETALDEHYDE HYDRATE
• 6SZ7S34VTR
• SCHEMBL2173974
• CClF2CH(OH)2
• DTXSID2069652
• 1,1-Ethanediol, 2-chloro-2,2-difluoro-
• NS00055521
• 63034-47-9
• EINECS 263-804-2
• UNII-6SZ7S34VTR
• ACETALDEHYDE, 2-CHLORO-2,2-DIFLUORO-, HYDRATE (1:1)
• Chlorodifluoroacetaldehyde hydrate (diol), technical grade

• Inchi： 1S/C2H3ClF2O2/c3-2(4,5)1(6)7/h1,6-7H
• InChI Key： NBVGJCUYDBSJDL-UHFFFAOYSA-N
• SMILES： ClC(C(O)O)(F)F

Computed Properties

• Exact Mass: 131.97900
• Monoisotopic Mass: 113.968399
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 64.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1,384 g/cm3
• Boiling Point: 154.5°C at 760 mmHg
• Flash Point: 47.2°C
• Refractive Index: 1.384
• PSA: 40.46000
• LogP: 0.12870
• Solubility: Soluble in water.

chlorodifluoroacetaldehyde hydrate Security Information

• Hazard Statement： Toxic
• Hazardous Material transportation number：2810
• Hazard Category Code： 23/24/25-36/37/38
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• HazardClass：6.1
• TSCA：Yes
• Risk Phrases：R23/24/25; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Fluorohydrins

Additional information on chlorodifluoroacetaldehyde hydrate

Chlorodifluoroacetaldehyde Hydrate: A Comprehensive Overview

Chlorodifluoroacetaldehyde hydrate, also known by its CAS registry number 63034-47-9, is a compound of significant interest in various scientific and industrial applications. This compound, with the molecular formula C2HClF2O, is a derivative of acetaldehyde, where one hydrogen atom is replaced by a chlorine atom, and two hydrogen atoms are replaced by fluorine atoms. The presence of these halogens imparts unique chemical and physical properties to the compound, making it valuable in diverse fields such as organic synthesis, materials science, and environmental chemistry.

The chlorodifluoroacetaldehyde hydrate structure consists of a central carbon atom bonded to a chlorine atom, two fluorine atoms, and a hydroxyl group (-OH). This arrangement leads to a molecule with high reactivity due to the electron-withdrawing effects of the halogens. The compound exists as a hydrate, meaning it forms hydrogen bonds with water molecules, which influences its physical state and solubility. Recent studies have highlighted the importance of understanding the hydration behavior of such compounds in aqueous environments, particularly in relation to their stability and reactivity.

One of the key areas of research on chlorodifluoroacetaldehyde hydrate involves its role in organic synthesis. The compound serves as an intermediate in the preparation of various fluorinated compounds, which are widely used in pharmaceuticals, agrochemicals, and advanced materials. For instance, its ability to undergo nucleophilic substitution reactions makes it a valuable precursor for synthesizing fluorinated alcohols and esters. Researchers have explored novel synthetic pathways to enhance the efficiency and sustainability of these processes, leveraging modern catalytic techniques and green chemistry principles.

In addition to its synthetic applications, chlorodifluoroacetaldehyde hydrate has been studied for its potential in environmental chemistry. The compound's stability under various conditions is crucial for understanding its fate in natural systems. Recent investigations have focused on its degradation pathways under UV light and microbial action, providing insights into its environmental persistence and potential impact on ecosystems. These studies are particularly relevant given the increasing concern over fluorinated compounds' long-term effects on the environment.

The physical properties of chlorodifluoroacetaldehyde hydrate are also a subject of scientific interest. Its melting point, boiling point, and solubility characteristics are influenced by the interplay between halogenation and hydration. Advanced spectroscopic techniques have been employed to elucidate the molecular structure and bonding patterns of the compound, contributing to a deeper understanding of its behavior in different chemical environments.

From a materials science perspective, chlorodifluoroacetaldehyde hydrate has shown promise as a building block for constructing functional materials with tailored properties. Its ability to form stable complexes with metal ions has been explored for applications in catalysis and sensor technology. Researchers have also investigated its use in polymer chemistry, where it can serve as a monomer or cross-linking agent for creating advanced polymeric materials with enhanced thermal and mechanical stability.

Recent advancements in computational chemistry have further expanded our understanding of chlorodifluoroacetaldehyde hydrate's properties. Quantum mechanical calculations have provided detailed insights into its electronic structure and reactivity patterns at the molecular level. These computational studies complement experimental work by offering predictive models for designing new compounds based on this structure.

In summary, chlorodifluoroacetaldehyde hydrate (CAS No. 63034-47-9) is a versatile compound with multifaceted applications across various scientific domains. Its unique chemical structure endows it with reactivity that makes it valuable in organic synthesis, materials science, and environmental chemistry. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance as a key player in modern chemical science.